N-[2-[(1-Tert-butyl-2-oxopyrrolidin-3-yl)amino]-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-[(1-tert-butyl-2-oxopyrrolidin-3-yl)amino]-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C15H25N3O3/c1-6-13(20)17(7-2)10-12(19)16-11-8-9-18(14(11)21)15(3,4)5/h6,11H,1,7-10H2,2-5H3,(H,16,19)
• InChI Key: JARNTTYWAWLBKN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1CCN(C1=O)C(C)(C)C)C(=O)C=C
• Molecular Formula: C15H25N3O3
• Molecular Weight: 295.38 g/mol

Description

The compound is a complex organic molecule with a pyrrolidinone core structure. Pyrrolidinones are a class of organic compounds that contain a five-membered lactam. They are important in many pharmaceuticals and bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidinone ring, along with various other functional groups attached to it. The exact structure would depend on the specific locations and orientations of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. The pyrrolidinone ring, for instance, might undergo reactions at the carbonyl group or at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, and the specific functional groups present would all play a role.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s intended to be a pharmaceutical, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it’s handled.

Future Directions

The future directions for research on this compound could include further studies to elucidate its properties, potential uses, and mechanisms of action. Additionally, research could be conducted to develop more efficient methods for its synthesis.